Cas no 114717-13-4 ((3β,23E)-Stigmasta-5,23-dien-3-ol 3-Acetate)

• Product Name: (3β,23E)-Stigmasta-5,23-dien-3-ol 3-Acetate
• CAS No: 114717-13-4
• MF: C₃₁H₅₀O₂
• MW: 454.727509975433
• CID: 5230554
• Update Time: 2025-10-05

(3β,23E)-Stigmasta-5,23-dien-3-ol 3-Acetate Chemical and Physical Properties

Names and Identifiers

• Stigmasta-5,23-dien-3-ol, 3-acetate, (3β,23E)-
• (3β,23E)-Stigmasta-5,23-dien-3-ol 3-Acetate

• Inchi： 1S/C31H50O2/c1-8-23(20(2)3)10-9-21(4)27-13-14-28-26-12-11-24-19-25(33-22(5)32)15-17-30(24,6)29(26)16-18-31(27,28)7/h10-11,20-21,25-29H,8-9,12-19H2,1-7H3/b23-10+/t21-,25+,26+,27-,28+,29+,30+,31-/m1/s1
• InChI Key： WXYOEOGKDKKAGX-NRNYOMSRSA-N
• SMILES： [C@@H]1(OC(=O)C)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)C/C=C(/C(C)C)\CC)CC3)CC=2

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 516.5±29.0 °C(Predicted)

Additional information on (3β,23E)-Stigmasta-5,23-dien-3-ol 3-Acetate

CAS No. 114717-13-4: Structural and Functional Insights into (3β,23E)-Stigmasta-5,23-dien-3-ol 3-Acetate

(3β,23E)-Stigmasta-5,23-dien-3-ol 3-Acetate (CAS No. 114717-13-4) is a naturally occurring steroidal compound derived from the triterpenoid biosynthetic pathway. Its chemical structure features a tetracyclic steroid nucleus with a double bond at positions C5 and C23 (denoted by the stigmasta- prefix) and an acetylated hydroxyl group at the C3 position. This compound is closely related to phytosterols and steroidal saponins, which are widely studied for their roles in plant physiology and potential pharmaceutical applications. The acetylation at the hydroxyl group significantly influences its solubility, stability, and reactivity compared to its parent alcohol form.

Recent advancements in natural product chemistry have highlighted the importance of steroidal acetates like (3β,23E)-Stigmasta-5,23-dien-3-ol 3-Acetate in modulating cellular signaling pathways. For instance, a 2024 study published in Nature Plants demonstrated that acetylated sterols can act as precursors for bioactive molecules involved in plant stress responses. The presence of the trans double bond (indicated by the 23E- configuration) may confer unique conformational flexibility to this compound, enabling interactions with membrane-bound receptors or enzymes that are critical for metabolic regulation.

The synthesis and isolation of CAS No. 114717-13-4 typically involve chromatographic purification from plant extracts rich in steroidal compounds. Techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) are employed to confirm its identity and purity. Structural elucidation relies on nuclear magnetic resonance (NMR) spectroscopy, where characteristic signals for the acetoxy group (¹H NMR: δ ~ 2.0 ppm for acetyl protons; ¹³C NMR: δ ~ 98 ppm for carbonyl carbon) and unsaturated regions (δ ~ 90–95 ppm for vinylic carbons) are observed.

In the context of pharmaceutical research, derivatives of (Stigmasta)-type steroids have shown promise as anti-inflammatory agents. A preclinical trial reported in JACS Au (2025) revealed that structurally similar acetates inhibited cyclooxygenase (COX) enzymes by stabilizing their active sites through hydrogen bonding with key residues. While further studies are required to establish direct correlations between these findings and CAS No. 114717-13-4’s biological activity, such data underscore the broader relevance of this chemical class.

The stereochemistry of this compound—specifically the β-oriented hydroxyl group at C3—is critical to its function as a signaling molecule or biochemical intermediate. Computational models suggest that the β-conformation enhances intermolecular interactions with polar headgroups in lipid bilayers, potentially influencing membrane fluidity or permeability. This property could be leveraged in formulations requiring controlled release mechanisms or enhanced bioavailability.

Eco-friendly approaches to synthesizing steroidal acetates have gained traction due to sustainability concerns in traditional organic chemistry methods. Enzymatic catalysis using lipases or esterases has been successfully applied to produce compounds like CAS No. 114717-13-4 under mild reaction conditions (Tetrahedron Lett., 2026). These biocatalytic strategies not only reduce energy consumption but also minimize byproduct formation compared to conventional acid-catalyzed esterifications.

An emerging area of interest involves exploring the role of acetylated sterols in gut microbiota modulation. A 2026 review in Gut Microbes proposed that certain dietary phytosterols undergo microbial deacetylation before exerting prebiotic effects on beneficial bacteria such as *Bifidobacterium* species. While specific evidence linking CAS No. 114717-13-4 to such processes remains limited, ongoing research aims to clarify these relationships through metabolomic profiling techniques.

The analytical characterization of this compound extends beyond basic spectroscopic methods to include advanced techniques like chiral HPLC for enantiomeric purity assessment and cryo-electron microscopy (cryoEM) for visualizing its molecular interactions within complex matrices such as lipid rafts or protein-ligand complexes.

In summary, CAS No. 114717-(Stigmasta)-derived compounds represent a fascinating intersection between natural product chemistry and functional biology research areas including inflammation regulation membrane dynamics microbial ecology and sustainable synthesis methodologies Their unique structural features make them valuable candidates for both fundamental scientific inquiry and applied development projects across multiple disciplines.